Cas no 1476102-97-2 (3-(2,5-difluorophenyl)methylazetidin-3-ol)

• Product Name: 3-(2,5-difluorophenyl)methylazetidin-3-ol
• CAS No: 1476102-97-2
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• CID: 5972285
• PubChem ID: 65921292
• Update Time: 2025-10-18

3-(2,5-difluorophenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluorophenyl)methylazetidin-3-ol
• 3-[(2,5-difluorophenyl)methyl]azetidin-3-ol
• 1476102-97-2
• EN300-1828792
• AKOS015263024

• Inchi： 1S/C10H11F2NO/c11-8-1-2-9(12)7(3-8)4-10(14)5-13-6-10/h1-3,13-14H,4-6H2
• InChI Key： YMNUQVFXDHLNMK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CC1(CNC1)O)F

Computed Properties

• Exact Mass: 199.08087030g/mol
• Monoisotopic Mass: 199.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2,5-difluorophenyl)methylazetidin-3-ol

Introduction to 3-(2,5-difluorophenyl)methylazetidin-3-ol (CAS No. 1476102-97-2)

3-(2,5-difluorophenyl)methylazetidin-3-ol (CAS No. 1476102-97-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 3-(2,5-difluorophenyl)methylazetidin-3-ol is defined by a central azetidine ring substituted with a 2,5-difluorophenylmethyl group and a hydroxyl group at the 3-position. The presence of the azetidine ring and the difluorophenyl substituent imparts distinct chemical and biological properties to the molecule. The azetidine ring, a four-membered heterocycle, is known for its high reactivity and conformational rigidity, which can influence the compound's binding affinity to specific protein targets. The difluorophenyl group, on the other hand, enhances the lipophilicity and metabolic stability of the molecule, making it suitable for in vivo studies.

The synthesis of 3-(2,5-difluorophenyl)methylazetidin-3-ol has been reported using various methodologies. One common approach involves the reaction of 2,5-difluorobenzyl bromide with an azetidin-3-ol derivative in the presence of a base. This method typically yields high purity and good yields of the target compound. Recent advancements in synthetic chemistry have also explored alternative routes to improve the efficiency and scalability of the synthesis process. For instance, catalytic methods using transition metals have been developed to enhance the stereoselectivity and yield of the reaction.

In terms of biological activity, 3-(2,5-difluorophenyl)methylazetidin-3-ol has demonstrated significant potential as a modulator of various biological pathways. Studies have shown that this compound can selectively bind to specific receptors or enzymes involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. For example, it has been reported to exhibit potent inhibitory activity against acetylcholinesterase (AChE), an enzyme that plays a crucial role in neurotransmitter degradation. By inhibiting AChE, 3-(2,5-difluorophenyl)methylazetidin-3-ol can potentially enhance cholinergic neurotransmission and improve cognitive function.

Beyond its neurological applications, 3-(2,5-difluorophenyl)methylazetidin-3-ol has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to downregulate the expression of oncogenic proteins such as Bcl-2 and Mcl-1, leading to increased apoptosis in cancer cells. These findings suggest that 3-(2,5-difluorophenyl)methylazetidin-3-ol could be a valuable lead compound for developing novel anticancer therapies.

The pharmacokinetic properties of 3-(2,5-difluorophenyl)methylazetidin-3-ol have also been extensively studied to assess its suitability for clinical applications. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in plasma, which are essential characteristics for a drug candidate. Additionally, toxicity studies have shown that 3-(2,5-difluorophenyl)methylazetidin-3-ol is well-tolerated at therapeutic doses with minimal adverse effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,5-difluorophenyl)methylazetidin-3-ol in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in cognitive function and reduced tumor burden without severe side effects. These findings underscore the importance of continued research and development efforts to optimize the formulation and delivery methods of this compound.

In conclusion, 3-(2,5-difluorophenyl)methylazetidin-3-ol (CAS No. 1476102-97-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in both preclinical and clinical settings. As research progresses, it is anticipated that this compound will contribute significantly to advancing our understanding of complex diseases and developing innovative treatments.